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Compound of Interest

Compound Name: Licogliflozin

Cat. No.: B608569

For Immediate Implementation by Laboratory Personnel

The proper disposal of investigational compounds like Licogliflozin is a critical component of
laboratory safety and environmental responsibility. Adherence to established protocols not only
ensures a safe working environment but also maintains regulatory compliance and builds trust
in our commitment to responsible research. This document provides essential, step-by-step
guidance for the safe handling and disposal of Licogliflozin waste generated in a research
setting.

I. Hazard Profile of Licogliflozin

Before handling Licogliflozin, it is imperative to be fully aware of its hazard profile. This
information dictates the necessary safety precautions and the appropriate disposal route.
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Hazard o . Precautionary
. Description GHS Pictogram
Classification Statement

P270: Do not eat,
drink or smoke when
using this product.
] P301+P312: IF
o Category 4: Harmful if ]
Acute Oral Toxicity pictogram GHS07 SWALLOWED: Call a
swallowed.[1][2]

POISON CENTER or
doctor/physician if you
feel unwell. P330:

Rinse mouth.[2]

P264: Wash hands
thoroughly after
handling. P280: Wear
_ protective
Skin Category 2: Causes ) )
pictogram GHSO07 gloves/protective

clothing. P302+P352:
IF ON SKIN: Wash

with plenty of soap

Corrosion/Irritation skin irritation.[1]

and water.[1]

P280: Wear eye
protection/face
protection.
P305+P351+P338: IF
) Category 2A: Causes IN EYES: Rinse
Serious Eye ] o ) ] ]
o serious eye irritation. pictogram GHSOQ7 cautiously with water
Damage/Irritation ]
[1] for several minutes.
Remove contact
lenses, if present and

easy to do. Continue

rinsing.[1]
Aquatic Hazard Acute Category 1, pictogram GHS09 P273: Avoid release to
Chronic Category 1: the environment.
Very toxic to aquatic P391.: Collect spillage.

[2]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-109092/Licogliflozin-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC76802.html
https://dcchemicals.com/msds/MSDS_DC76802.html
https://file.medchemexpress.com/batch_PDF/HY-109092/Licogliflozin-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-109092/Licogliflozin-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-109092/Licogliflozin-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-109092/Licogliflozin-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC76802.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

life with long lasting
effects.[2]

Il. Step-by-Step Disposal Protocol for Licogliflozin
Waste

All waste containing Licogliflozin, including pure compound, solutions, contaminated labware,
and personal protective equipment (PPE), must be treated as hazardous waste.

1. Waste Segregation at the Point of Generation:

» Immediately segregate Licogliflozin waste from non-hazardous and other types of chemical
waste.

e Use designated, clearly labeled hazardous waste containers.
e Never mix Licogliflozin waste with incompatible chemicals.[3]
2. Waste Container Selection and Labeling:

o Container Type: Use chemically compatible, leak-proof containers with secure closures.[3]
For solid waste (e.g., contaminated gloves, vials), use a designated pail or drum. For liquid
waste, use a labeled, sealed jerry can or bottle.

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the name "Licogliflozin,” and the associated hazard symbols (e.g., harmful, irritant,
environmentally hazardous).

3. Handling and Storage of Licogliflozin Waste:

o PPE: Always wear appropriate PPE, including gloves, safety goggles, and a lab coat, when
handling Licogliflozin waste.[1][2]

o Storage: Store waste containers in a designated, well-ventilated, and secure area away from
drains and water sources.[1][2] Ensure secondary containment is in place to prevent spills.
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o Spill Management: In case of a spill, absorb the material with an inert, non-combustible
absorbent (e.g., diatomite, universal binders).[1] Collect the contaminated material into a
hazardous waste container. Decontaminate the surface with a suitable solvent like alcohol.[1]

4. Final Disposal Procedure:

» All Licogliflozin waste must be disposed of through an approved hazardous waste
management service.[2][4]

e DO NOT dispose of Licogliflozin down the drain or in the regular trash.[3][5] This is crucial
to prevent environmental contamination due to its high aquatic toxicity.[2]

» Follow your institution's specific procedures for arranging the collection of hazardous
chemical waste. This typically involves completing a hazardous waste disposal form and
scheduling a pickup.

lll. Experimental Workflow for Waste Handling

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Licogliflozin waste generated during laboratory experiments.
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Caption: Workflow for the safe disposal of Licogliflozin waste.
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By adhering to these procedures, researchers can ensure the safe and environmentally
responsible disposal of Licogliflozin, upholding the highest standards of laboratory practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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